Cas no 717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-)

717-28-2 structure
Product name:1,4-Piperazinediacetic acid, 2-oxo-
1,4-Piperazinediacetic acid, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinediacetic acid, 2-oxo-
- 2-[4-(carboxymethyl)-3-oxopiperazin-1-yl]acetic acid
- SCHEMBL7140993
- DTXSID00455430
- 717-28-2
- FCXSSZUUTJINKK-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C8H12N2O5/c11-6-3-9(4-7(12)13)1-2-10(6)5-8(14)15/h1-5H2,(H,12,13)(H,14,15)
- InChI Key: FCXSSZUUTJINKK-UHFFFAOYSA-N
- SMILES: C1CN(C(=O)CN1CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 216.07462149g/mol
- Monoisotopic Mass: 216.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 98.2Ų
1,4-Piperazinediacetic acid, 2-oxo- Related Literature
-
Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
-
3. Book reviews
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-) Related Products
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- 2172508-29-9(1-{2,7-dimethylpyrazolo1,5-apyrimidin-6-yl}ethane-1-thiol)
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- 847377-24-6(4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one)
- 1596033-97-4(2-Propyn-1-one, 1-(1-aminocyclopentyl)-)
- 1344741-50-9(1-(3-chlorophenyl)-3-ethoxyprop-2-en-1-one)
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